Cas no 834869-22-6 (Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester)
![Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester structure](https://www.kuujia.com/scimg/cas/834869-22-6x500.png)
834869-22-6 structure
Product name:Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester
Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester
- methyl 3-(propan-2-ylsulfonylamino)benzoate
- DTXSID40733406
- SCHEMBL4191490
- Methyl 3-[(propane-2-sulfonyl)amino]benzoate
- 834869-22-6
-
- Inchi: InChI=1S/C11H15NO4S/c1-8(2)17(14,15)12-10-6-4-5-9(7-10)11(13)16-3/h4-8,12H,1-3H3
- InChI Key: ACCINDWORIAUQI-UHFFFAOYSA-N
- SMILES: CC(C)S(=O)(=O)NC1=CC=CC(=C1)C(=O)OC
Computed Properties
- Exact Mass: 257.07217913g/mol
- Monoisotopic Mass: 257.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.8Ų
- XLogP3: 2
Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester Related Literature
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Liang Wang,Li Song,Lei Li,Yifei Wang RSC Adv., 2014,4, 1567-1569
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Magdalena Barwiolek,Edward Szlyk,Anna Kozakiewicz,Tadeusz Muziol,Alina Bieńko,Julia Jezierska Dalton Trans., 2018,47, 13902-13912
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Sushant Kumar Behera,Pritam Deb Phys. Chem. Chem. Phys., 2020,22, 19139-19146
834869-22-6 (Benzoic acid, 3-[[(1-methylethyl)sulfonyl]amino]-, methyl ester) Related Products
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